Cas no 852952-42-2 (4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine)

• Product Name: 4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine
• CAS No: 852952-42-2
• MF: C₁₃H₈F₆N₂O
• MW: 322.205843925476
• CID: 2130197
• Update Time: 2023-08-04

4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-[[2,6-bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine
• 4-[[2,6-Bis(trifluoromethyl)-4-pyridinyl]oxy]Benzenamine

• Inchi： 1S/C13H8F6N2O/c14-12(15,16)10-5-9(6-11(21-10)13(17,18)19)22-8-3-1-7(20)2-4-8/h1-6H,20H2
• InChI Key： XPMGLWSICAMTQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)N=1)OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 3.5
• Topological Polar Surface Area: 48.1